Cas no 1227592-84-8 (3-Pyridinecarboxaldehyde, 2-chloro-1,6-dihydro-6-oxo-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-chloro-1,6-dihydro-6-oxo-
• CAS No: 1227592-84-8
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 4921234
• Update Time: 2023-08-22

3-Pyridinecarboxaldehyde, 2-chloro-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxynicotinaldehyde
• 3-Pyridinecarboxaldehyde, 2-chloro-1,6-dihydro-6-oxo-

• Inchi： 1S/C6H4ClNO2/c7-6-4(3-9)1-2-5(10)8-6/h1-3H,(H,8,10)
• InChI Key： PTZUDJWMOVZZIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes